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Introduction

GW604714X is a potent and highly specific inhibitor of the mitochondrial pyruvate carrier
(MPC), a critical transporter located on the inner mitochondrial membrane. The MPC facilitates
the transport of pyruvate from the cytosol into the mitochondrial matrix, a key step linking
glycolysis to the tricarboxylic acid (TCA) cycle and oxidative phosphorylation. By blocking this
transport, GW604714X effectively decouples glycolysis from mitochondrial respiration, forcing
cells to rely on alternative metabolic pathways. These application notes provide detailed
protocols for utilizing GW604714X in various in-vitro experimental settings to investigate its
effects on cellular metabolism and function.

Mechanism of Action

GW604714X is a thiazolidine derivative that acts as a high-affinity inhibitor of the MPC.[1][2][3]
It binds to the carrier, preventing the translocation of pyruvate into the mitochondria. This leads
to a decrease in pyruvate-driven respiration and a subsequent shift towards glycolysis for ATP
production. While highly specific for the MPC, at concentrations several orders of magnitude
higher than its MPC inhibitory constant, GW604714X can also inhibit the plasma membrane
monocarboxylate transporter 1 (MCT1), which is involved in lactate transport.[1][4]

Quantitative Data Summary
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The following tables summarize the key quantitative parameters of GW604714X activity from
in-vitro studies.

Table 1: Inhibitory Potency of GW604714X

Parameter Target System Value Reference

Mitochondrial
Isolated rat heart 0.057 £ 0.010

Ki Pyruvate Carrier ) )
mitochondria nM
(MPC)
Mitochondrial Isolated rat liver
Ki Pyruvate Carrier and yeast <0.1uM
(MPC) mitochondria
o L-lactate Rat red blood 70% inhibition at
Inhibition
transport (MCT1) cells 10 uM

Table 2: MPC Binding Site Concentration in Different Tissues

) MPC Binding Sites
Tissue ) Reference
(pmol/mg protein)

Heart 56.0 £ 0.9
Kidney 40
Liver 26
Brain 20

Signaling Pathway Diagram

The following diagram illustrates the primary mechanism of action of GW604714X in blocking
the mitochondrial pyruvate carrier.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b3182495#how-to-use-gw604714x-in-in-vitro-
experiments]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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